Cas no 110211-08-0 (1,3-Butanediol, 4-(phenylthio)-)

110211-08-0 structure
Product name:1,3-Butanediol, 4-(phenylthio)-
CAS No:110211-08-0
MF:C10H14O2S
MW:198.281961917877
CID:1191451
1,3-Butanediol, 4-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanediol, 4-(phenylthio)-
-
- Inchi: 1S/C10H14O2S/c11-7-6-9(12)8-13-10-4-2-1-3-5-10/h1-5,9,11-12H,6-8H2
- InChI Key: XWHUVBQVIRYZNC-UHFFFAOYSA-N
- SMILES: C(O)CC(O)CSC1=CC=CC=C1
Computed Properties
- Exact Mass: 198.07152
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 382.4±32.0 °C(Predicted)
- PSA: 40.46
- pka: 13.95±0.20(Predicted)
1,3-Butanediol, 4-(phenylthio)- Related Literature
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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